2-((4-(pyridin-3-ylsulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole

• IUPAC Name: 2-[(4-pyridin-3-ylsulfonylpiperazin-1-yl)methyl]-1H-benzimidazole
• InChI: InChI=1S/C17H19N5O2S/c23-25(24,14-4-3-7-18-12-14)22-10-8-21(9-11-22)13-17-19-15-5-1-2-6-16(15)20-17/h1-7,12H,8-11,13H2,(H,19,20)
• InChI Key: ICXIQTIWMONOQM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3N2)S(=O)(=O)C4=CN=CC=C4
• Molecular Formula: C17H19N5O2S
• Molecular Weight: 357.4 g/mol

Description

The compound “2-((4-(pyridin-3-ylsulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole” is a complex organic molecule that contains several functional groups and rings, including a piperazine ring, a pyridine ring, and a benzimidazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the piperazine ring is often involved in reactions with acids and bases, and the pyridine ring can participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its melting point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

Target of Action

The compound, also known as 2-[(4-pyridin-3-ylsulfonylpiperazin-1-yl)methyl]-1H-benzimidazole, is a novel synthetic moleculeSimilar compounds have been reported to exhibit anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

It’s worth noting that benzimidazole and piperazine derivatives have been reported to exhibit diverse biological effects, notably their impact on the central nervous system . They are known to interact with various receptors and induce changes in cellular function .

Biochemical Pathways

Similar compounds have been reported to exhibit anti-tubercular activity, suggesting that they may interfere with the biochemical pathways essential for the survival and replication of mycobacterium tuberculosis .

Result of Action

Similar compounds have been reported to exhibit significant activity against mycobacterium tuberculosis h37ra , suggesting that this compound may also have potential anti-tubercular effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future research directions for this compound could include further studies to determine its potential uses, such as in the treatment of diseases, as well as investigations into its environmental impact and ways to mitigate any potential risks.